Cas no 5309-70-6 (Acetic acid, 2-bromo-,ethenyl ester)

• Product Name: Acetic acid, 2-bromo-,ethenyl ester
• CAS No: 5309-70-6
• MF: C₄H₅BrO₂
• MW: 164.985300779343
• CID: 373786
• PubChem ID: 15051063
• Update Time: 2025-08-05

Acetic acid, 2-bromo-,ethenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-bromo-,ethenyl ester
• Vinyl broMoacetate
• Acetic acid,bromo-,4-methylphenyl ester
• Brom-essigsaeure-p-tolylester
• Brom-essigsaeure-vinylester
• bromoacetic acid allyl ester
• bromo-acetic acid p-tolyl ester
• bromo-acetic acid vinyl ester
• p-Tolyl-bromacetat
• SCHEMBL719129
• 5309-70-6
• vinyl 2-bromoacetate
• FT-0734505
• ETHENYL 2-BROMOACETATE
• vinyl-2-bromoacetate

• Inchi： 1S/C4H5BrO2/c1-2-7-4(6)3-5/h2H,1,3H2
• InChI Key： DFEHSFZILGOAJK-UHFFFAOYSA-N
• SMILES： BrCC(=O)OC=C

Computed Properties

• Exact Mass: 163.94700
• Monoisotopic Mass: 343.170116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.1
• Boiling Point: 467 °C at 760 mmHg
• Flash Point: 236.2 °C
• Refractive Index: 1.552
• PSA: 26.30000
• LogP: 1.06800

Acetic acid, 2-bromo-,ethenyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Acetic acid, 2-bromo-,ethenyl ester

Acetic Acid, 2-Bromo-, Ethenyl Ester (CAS No. 5309-70-6)

Acetic acid, 2-bromo-, ethenyl ester (commonly referred to as bromoacetic acid vinyl ester) is a versatile organic compound with the CAS registry number 5309-70-6. This compound is widely recognized in the chemical industry for its role as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Its structure consists of a vinyl group attached to a bromoacetic acid moiety, making it a valuable building block in organic synthesis.

The chemical formula of this compound is C4H5BrO2, and it has a molecular weight of approximately 148.99 g/mol. The compound exists as a colorless liquid with a density of about 1.3 g/cm³ and a boiling point around 115°C at standard pressure. These physical properties make it suitable for use in various chemical reactions under controlled conditions.

Recent studies have highlighted the importance of bromoacetic acid vinyl ester in the development of novel drug delivery systems. Researchers have explored its potential as a precursor for synthesizing biodegradable polymers, which can be used in controlled-release pharmaceutical formulations. This application underscores its significance in advancing modern medicine and improving patient outcomes.

In terms of synthesis, bromoacetic acid vinyl ester can be prepared through several methods, including the reaction of bromoacetic acid with vinyl alcohol in the presence of an acid catalyst. This process is highly efficient and has been optimized to achieve high yields in industrial settings. The compound's stability under reaction conditions makes it a preferred choice for large-scale production.

The application of this compound extends beyond pharmaceuticals. It is also used in the agrochemical industry as an intermediate for synthesizing herbicides and fungicides. For instance, recent advancements have demonstrated its role in creating more effective crop protection agents that are environmentally friendly and sustainable.

From an environmental perspective, the handling and disposal of bromoacetic acid vinyl ester must adhere to strict safety protocols to minimize ecological impact. Studies have shown that proper waste management practices can significantly reduce its potential to contaminate soil and water systems.

Looking ahead, ongoing research is focused on enhancing the efficiency of reactions involving bromoacetic acid vinyl ester while reducing byproduct formation. Innovations in catalytic systems and reaction engineering are expected to further expand its utility across diverse industries.